1H-Pyrrol-2-amine, 5-methyl-

• IUPAC Name: 5-methyl-1H-pyrrol-2-amine
• InChI: InChI=1S/C5H8N2/c1-4-2-3-5(6)7-4/h2-3,7H,6H2,1H3
• InChI Key: HEHBBRXNJWHZGB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(N1)N
• Molecular Formula: C5H8N2
• Molecular Weight: 96.13 g/mol

Description

1H-Pyrrol-2-amine, 5-methyl- is a heterocyclic organic compound that belongs to the pyrrole family Pyrroles are five-membered aromatic rings containing one nitrogen atom The presence of the amino group at the second position and a methyl group at the fifth position makes this compound unique

Preparation Methods

Synthetic Routes and Reaction Conditions: 1H-Pyrrol-2-amine, 5-methyl- can be synthesized through several methods:

Paal-Knorr Synthesis: This method involves the condensation of 2,5-dimethoxytetrahydrofuran with amines in the presence of a catalytic amount of iron (III) chloride in water.

Cyclocondensation Reactions: Cyclocondensation of ethyl glyoxylate with amines in the presence of palladium (II) trifluoroacetate as a catalyst can produce pyrroles.

Isocyanide-based Reactions: One-pot three-component reactions involving alkyl isocyanides, dibenzoylacetylene, and hexachloroacetone can yield highly substituted pyrroles.

Industrial Production Methods: Industrial production of 1H-Pyrrol-2-amine, 5-methyl- typically involves large-scale Paal-Knorr synthesis due to its simplicity and high yield. The use of continuous flow reactors can enhance the efficiency and scalability of the process.

Chemical Reactions Analysis

1H-Pyrrol-2-amine, 5-methyl- undergoes various chemical reactions:

Oxidation: This compound can be oxidized to form corresponding pyrrole oxides using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can convert it into pyrrolidines using reducing agents such as lithium aluminum hydride.

Substitution: Electrophilic substitution reactions can occur at the nitrogen atom or the carbon atoms of the pyrrole ring.

Major Products:

• Oxidation products include pyrrole oxides.
• Reduction products include pyrrolidines.
• Substitution products include N-alkylpyrroles and N-sulfonylpyrroles.

Scientific Research Applications

1H-Pyrrol-2-amine, 5-methyl- has diverse applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules and heterocyclic compounds.

Biology: It serves as a precursor for biologically active molecules, including potential pharmaceuticals.

Medicine: Research is ongoing to explore its potential as an anticancer, antibacterial, and antifungal agent.

Industry: It is used in the production of dyes, pigments, and polymers.

Mechanism of Action

The mechanism of action of 1H-Pyrrol-2-amine, 5-methyl- involves its interaction with various molecular targets:

Molecular Targets: It can interact with enzymes, receptors, and nucleic acids, influencing biological pathways.

Pathways Involved: The compound can modulate signaling pathways, including those involved in cell proliferation, apoptosis, and immune responses.

Comparison with Similar Compounds

1H-Pyrrol-2-amine, 5-methyl- can be compared with other pyrrole derivatives:

1H-Pyrrol-2-amine: Lacks the methyl group at the fifth position, resulting in different reactivity and biological activity.

1H-Pyrrol-2-amine, 3-methyl-: The methyl group at the third position alters the compound’s electronic properties and reactivity.

1H-Pyrrol-2-amine, 4-methyl-: Similar to the 5-methyl derivative but with different steric and electronic effects.

Uniqueness: The presence of the methyl group at the fifth position in 1H-Pyrrol-2-amine, 5-methyl- provides unique steric and electronic properties, making it distinct from other pyrrole derivatives .